![molecular formula C9H16Cl2N2 B6191791 1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride CAS No. 2648945-56-4](/img/no-structure.png)
1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride involves the reaction of 2-bromo-5-(propan-2-yl)pyridine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "2-bromo-5-(propan-2-yl)pyridine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2-bromo-5-(propan-2-yl)pyridine in a mixture of formaldehyde and hydrochloric acid.", "Step 2: Heat the reaction mixture to reflux for several hours.", "Step 3: Cool the reaction mixture and add sodium borohydride slowly with stirring.", "Step 4: Allow the reaction to proceed for several hours.", "Step 5: Quench the reaction with water and extract the product with an organic solvent.", "Step 6: Purify the product by recrystallization from a suitable solvent to obtain 1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride." ] } | |
CAS RN |
2648945-56-4 |
Molecular Formula |
C9H16Cl2N2 |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
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